Cas no 151163-96-1 (Pyrrolo[1,2-a]pyrazine-6-carboxaldehyde,1,2,3,4-tetrahydro-2-methyl-3-oxo-)

Pyrrolo[1,2-a]pyrazine-6-carboxaldehyde,1,2,3,4-tetrahydro-2-methyl-3-oxo- structure
151163-96-1 structure
Product Name:Pyrrolo[1,2-a]pyrazine-6-carboxaldehyde,1,2,3,4-tetrahydro-2-methyl-3-oxo-
CAS No:151163-96-1
MF:C9H10N2O2
MW:178.187901973724
CID:99649
PubChem ID:45099698
Update Time:2025-04-18

Pyrrolo[1,2-a]pyrazine-6-carboxaldehyde,1,2,3,4-tetrahydro-2-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine-6-carboxaldehyde,1,2,3,4-tetrahydro-2-methyl-3-oxo-
    • 2-METHYL-3-OXO-1,2,3,4-TETRAHYDROPYRROLO[1,2-A]PYRAZINE-6-CARBALDEHYDE
    • 1-ETHYL-1,2-DIHYDRO-6-HYDROXY-4-METHYL-2-OXONICOTINONITRILE
    • 2-methyl-3-oxo-1,4-dihydropyrrolo[1,2-a]pyrazine-6-carbaldehyde
    • Pyrrolo[1,2-a]pyrazine-6-carboxaldehyde, 1,2,3,4-tetrahydro-2-methyl-3-oxo- (9CI)
    • DTXSID60668064
    • 151163-96-1
    • Inchi: 1S/C9H10N2O2/c1-10-4-7-2-3-8(6-12)11(7)5-9(10)13/h2-3,6H,4-5H2,1H3
    • InChI Key: JZLOZEVZLSWCGY-UHFFFAOYSA-N
    • SMILES: O=C1CN2C(C=O)=CC=C2CN1C

Computed Properties

  • Exact Mass: 178.0743
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 42.3Ų

Experimental Properties

  • PSA: 42.31
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